Cas no 2171631-51-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(thian-3-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(thian-3-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171631-51-7
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6286434
• PubChem ID: 165495906
• Update Time: 2025-05-22

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(thian-3-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(thian-3-yl)methylcarbamoyl}butanoic acid
• EN300-1551427
• 2171631-51-7
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(thian-3-yl)methyl]carbamoyl}butanoic acid

• Inchi： 1S/C27H32N2O5S/c1-29(15-18-7-6-14-35-17-18)26(32)24(12-13-25(30)31)28-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,6-7,12-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： KTTRHTVQHPJTOQ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CN(C)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(thian-3-yl)methylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(thian-3-yl)methylcarbamoyl}butanoic Acid: A Comprehensive Overview

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(thian-3-yl)methylcarbamoyl}butanoic acid, with the CAS number 2171631-51-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) group, a thiane moiety, and a butanoic acid backbone. These elements collectively contribute to its potential applications in drug delivery systems, enzyme inhibition, and advanced materials development.

Recent studies have highlighted the importance of Fmoc-based compounds in peptide synthesis and protection strategies. The Fmoc group, a well-known protecting group for amino acids, plays a crucial role in controlling the reactivity of the amine functional group in this compound. This feature makes it particularly useful in the synthesis of bioactive molecules and in the development of targeted drug delivery systems. Researchers have demonstrated that the presence of the Fmoc group enhances the stability of peptide bonds under physiological conditions, making it an ideal candidate for therapeutic applications.

The incorporation of the thiane moiety into this compound introduces additional functional diversity. Thiane derivatives are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative transformations. In this compound, the thiane group contributes to the molecule's flexibility and reactivity, enabling it to interact with biological systems in a controlled manner. Recent advancements in thiane chemistry have opened new avenues for its application in enzyme inhibition studies, particularly in targeting enzymes involved in metabolic pathways.

The butanoic acid backbone serves as a versatile platform for further functionalization. This structure allows for easy modification of the molecule to tailor its properties for specific applications. For instance, researchers have explored the use of this compound as a precursor for synthesizing biodegradable polymers with tunable mechanical properties. These polymers have shown promise in tissue engineering applications due to their ability to mimic natural extracellular matrices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and purification techniques. The synthesis begins with the preparation of the Fmoc-amino acid derivative, followed by its coupling with the thiane-containing intermediate. The final step involves introducing the butanoic acid moiety through esterification or amidation reactions. Recent optimizations in these synthetic protocols have significantly improved yields and reduced reaction times.

The biological evaluation of this compound has revealed its potential as an inhibitor of various enzymes, including proteases and kinases. In vitro studies have demonstrated that it exhibits selective inhibition against specific targets, making it a valuable tool for studying enzyme mechanisms and developing novel therapeutic agents. Furthermore, preliminary toxicity studies suggest that this compound has low cytotoxicity at concentrations relevant to therapeutic use.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(thian-3-yl)methylcarbamoyl}butanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a key player in advancing both basic research and applied sciences. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of innovative solutions in medicine and materials science.